7-(2,6-dimethylphenyl)-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile

• Molecular Formula: C20H14N4O2
• Molecular Weight: 342.3 g/mol
• IUPAC Name: 7-(2,6-dimethylphenyl)-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile
• InChI: InChI=1S/C20H14N4O2/c1-12-6-5-7-13(2)17(12)24-18-15(10-14(11-21)19(24)25)20(26)23-9-4-3-8-16(23)22-18/h3-10H,1-2H3
• InChI Key: GMPUTFHZURGUAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C3=C(C=C(C2=O)C#N)C(=O)N4C=CC=CC4=N3

Description

7-(2,6-dimethylphenyl)-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile: is a complex organic compound with a unique structure. Let’s break down its name:

7-(2,6-dimethylphenyl): This part of the name indicates the substitution pattern on the triazatricyclo[8.4.0.03,8]tetradeca ring system.

2,6-dioxo: Refers to the presence of two carbonyl groups (C=O) in the molecule.

1,7,9-triazatricyclo[8.4.0.03,8]tetradeca: Describes the fused tricyclic ring system.

3(8),4,9,11,13-pentaene: Indicates the presence of five double bonds in the molecule.

5-carbonitrile: Refers to the cyano group (CN) attached to the molecule.

Chemical Reactions Analysis

Types of Reactions::

Oxidation: The compound may undergo oxidation reactions, potentially affecting the carbonyl groups or other functional groups.

Reduction: Reduction reactions could modify the double bonds or reduce the cyano group.

Substitution: Substitution reactions might occur at the phenyl ring or other positions.

Common Reagents and Conditions::

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: Hydrogen gas (H₂) with a suitable catalyst (e.g., palladium on carbon, Raney nickel).

Substitution: Various nucleophiles (e.g., amines, alkoxides) under appropriate conditions.

Major Products:: The specific products formed during these reactions would depend on the reaction conditions and regioselectivity. Further experimental studies are needed to elucidate the exact outcomes.

Scientific Research Applications

This compound’s applications span several fields:

Chemistry: It could serve as a building block for the synthesis of more complex molecules.

Biology: Researchers might explore its interactions with biological targets.

Medicine: Investigations into potential pharmaceutical properties.

Industry: Possible use in materials science or catalysis.

Mechanism of Action

The precise mechanism by which this compound exerts its effects remains unknown. Further research is necessary to uncover its molecular targets and pathways.